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Compound of Interest

Compound Name: MMRi64

Cat. No.: B15582089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of

MMRi64, a small molecule inhibitor, in cell culture applications. The following protocols and

data are intended to ensure accurate and reproducible results in studies investigating the

Mdm2-MdmX-p53 signaling pathway.

Quantitative Data Summary
A summary of the key quantitative data for MMRi64 is presented in Table 1 for easy reference.

Property Value Reference

Molecular Weight 410.30 g/mol [1]

Solubility 10 mM in DMSO [1]

Purity >98.0% [1]

CAS Number 430458-66-5 [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (DMSO Stock

Solution)

-20°C for up to 1 month; -80°C

for up to 6 months
[2]
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Mechanism of Action
MMRi64 is a cell-permeable small molecule that functions by disrupting the protein-protein

interaction between Mdm2 and MdmX.[1] This disruption prevents the Mdm2/MdmX E3

ubiquitin ligase complex from targeting the tumor suppressor protein p53 for degradation.

Consequently, p53 levels accumulate within the cell, leading to the activation of the apoptotic

pathway and programmed cell death in cells with wild-type p53, such as leukemia and

lymphoma cells.[1]
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Caption: MMRi64 Signaling Pathway.

Experimental Protocols
Preparation of MMRi64 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of MMRi64 in DMSO.

Materials:
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MMRi64 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, low-retention polypropylene microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Sterile 0.2 µm syringe filter (PTFE or nylon membrane recommended for DMSO

compatibility)[3]

Sterile syringe

Procedure:

Pre-weighing Preparation: Before opening, centrifuge the vial of MMRi64 powder to ensure

all the powder is collected at the bottom.[2]

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of MMRi64 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.103 mg of MMRi64 (Molecular Weight = 410.30 g/mol ).

Dissolution: Aseptically add the appropriate volume of sterile DMSO to the vial containing the

MMRi64 powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization: To ensure sterility for cell culture use, filter the MMRi64 stock solution through a

sterile 0.2 µm syringe filter into a new sterile microcentrifuge tube.[2][3]

Aliquoting and Storage: Aliquot the sterile stock solution into single-use volumes in sterile,

low-retention polypropylene microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15582089?utm_src=pdf-body
https://www.researchgate.net/post/Sterile_filter_before_drug_exposure_to_cell_culture
https://www.benchchem.com/product/b15582089?utm_src=pdf-body
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.benchchem.com/product/b15582089?utm_src=pdf-body
https://www.benchchem.com/product/b15582089?utm_src=pdf-body
https://www.benchchem.com/product/b15582089?utm_src=pdf-body
https://www.benchchem.com/product/b15582089?utm_src=pdf-body
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.researchgate.net/post/Sterile_filter_before_drug_exposure_to_cell_culture
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: MMRi64 Powder

Weigh Powder

Add Sterile DMSO

Vortex to Dissolve

Sterile Filter (0.2 µm)

Aliquot into Tubes

Store at -20°C or -80°C

Ready for Use

 

Start: Cultured Cells

Seed Cells in Plate/Flask

Prepare MMRi64 Working Solutions
& Vehicle Control

Remove Old Medium & Add
MMRi64/Vehicle Control

Incubate (e.g., 24-72h)

Perform Downstream Analysis

End: Data Acquisition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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